Cas no 1132-16-7 (Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester)
1132-16-7 structure
Product Name:Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester
CAS No:1132-16-7
MF:C11H13NO
MW:175.227022886276
CID:1201358
PubChem ID:22003187
Update Time:2025-04-20
Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester
- (4-tert-butylphenyl) cyanate
- SCHEMBL6720151
- DTXSID40621415
- 1-(tert-butyl)-4-cyanatobenzene
- 4-tert-Butylphenyl cyanate
- 1132-16-7
-
- Inchi: 1S/C11H13NO/c1-11(2,3)9-4-6-10(7-5-9)13-8-12/h4-7H,1-3H3
- InChI Key: RTFKTGCPZFNXDW-UHFFFAOYSA-N
- SMILES: O(C#N)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 175.099714038g/mol
- Monoisotopic Mass: 175.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 33Ų
Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
1132-16-7 (Cyanic acid, 4-(1,1-dimethylethyl)phenyl ester) Related Products
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